Cas no 2679837-65-9 (rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2679837-65-9
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5645680
• PubChem ID: 165919209
• Update Time: 2025-10-31

rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276231
• 2679837-65-9
• rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c1-4-5-2-8(4,7(15)16)13(3-5)6(14)9(10,11)12/h4-5H,2-3H2,1H3,(H,15,16)/t4-,5+,8+/m1/s1
• InChI Key： BLVQPRKPRIJURX-FOHZUACHSA-N
• SMILES： FC(C(N1C[C@@H]2C[C@@]1(C(=O)O)[C@@H]2C)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Rac-(1R,4S,5S)-5-Methyl-2-(2,2,2-Trifluoroacetyl)-2-Azabicyclo[2.1.1]Hexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2679837-65-9, known as rac-(1R,4S,5S)-5-methyl-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry. This compound is characterized by its unique bicyclic structure and the presence of a trifluoroacetyl group, which contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific enzyme activities, making it a promising candidate for drug discovery programs targeting various diseases. The trifluoroacetyl group plays a crucial role in enhancing the compound's stability and bioavailability, which are critical factors in drug design.

The synthesis of rac-(1R,4S,5S)-5-methyl-2-(trifluoroacetyl)-azabicyclohexane-carboxylic acid involves a multi-step process that requires precise control over stereochemistry. Advanced techniques such as enantioselective catalysis and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These methods ensure that the compound retains its optimal pharmacokinetic properties while maintaining high purity and consistency.

In terms of applications, this compound has shown potential in the treatment of neurological disorders due to its ability to cross the blood-brain barrier efficiently. Preclinical studies have indicated that it exhibits potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Furthermore, its unique bicyclic structure provides a platform for further chemical modifications, enabling researchers to explore its versatility in different therapeutic contexts.

The structural integrity of rac-(1R,4S,5S)-5-methyl-trifluoroacetyl-azabicyclohexane-carboxylic acid is a result of its rigid bicyclic framework. This framework not only enhances its stability but also facilitates interactions with target proteins, making it an ideal candidate for structure-based drug design. Computational modeling studies have revealed that the compound can bind effectively to key residues in protein active sites, further supporting its potential as a lead compound in drug development.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided detailed insights into its molecular structure and confirmatory evidence for its identity and purity. Additionally, chromatographic methods such as HPLC have been utilized to ensure consistent quality control during synthesis and purification.

In conclusion, rac-(1R,4S,5S)-5-methyl-trifluoroacetyl-azabicyclohexane-carboxylic acid represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical properties and promising biological activity make it a valuable asset for researchers seeking innovative solutions in pharmaceutical development.